Cas no 926241-76-1 (N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide)
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide Chemical and Physical Properties
Names and Identifiers
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- N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide
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- Inchi: 1S/C3H5N5O/c4-2(8-9)3-5-1-6-7-3/h1,9H,(H2,4,8)(H,5,6,7)
- InChI Key: ALFFOBPDOUXMBA-UHFFFAOYSA-N
- SMILES: N1C(C(NO)=N)=NC=N1
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C140145-25mg |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide |
926241-76-1 | 25mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C140145-50mg |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide |
926241-76-1 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C140145-250mg |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide |
926241-76-1 | 250mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM459754-1g |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide |
926241-76-1 | 95%+ | 1g |
$466 | 2023-02-01 | |
| Enamine | EN300-36992-0.05g |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide |
926241-76-1 | 95% | 0.05g |
$66.0 | 2023-02-10 | |
| Enamine | EN300-36992-0.1g |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide |
926241-76-1 | 95% | 0.1g |
$98.0 | 2023-02-10 | |
| Enamine | EN300-36992-0.25g |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide |
926241-76-1 | 95% | 0.25g |
$142.0 | 2023-02-10 | |
| Enamine | EN300-36992-0.5g |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide |
926241-76-1 | 95% | 0.5g |
$271.0 | 2023-02-10 | |
| Enamine | EN300-36992-1.0g |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide |
926241-76-1 | 95% | 1.0g |
$371.0 | 2023-02-10 | |
| Enamine | EN300-36992-2.5g |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide |
926241-76-1 | 95% | 2.5g |
$726.0 | 2023-02-10 |
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide
Introduction to N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide (CAS No. 926241-76-1)
N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide, identified by its Chemical Abstracts Service (CAS) number 926241-76-1, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The 1,2,4-triazole core is a prominent scaffold in drug discovery, known for its ability to interact with biological targets in diverse ways. The presence of a hydroxy group and a carboximidamide moiety further enhances its versatility, making it a valuable candidate for further exploration.
The synthesis and characterization of N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide have been subjects of extensive study in recent years. Researchers have been particularly interested in its reactivity and the potential modifications that can be made to its structure to improve its pharmacological properties. The compound's ability to serve as a building block for more complex molecules has made it a focal point in the development of new therapeutic agents. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, opening up new avenues for its application in drug design.
In the context of medicinal chemistry, the 1,2,4-triazole scaffold is renowned for its broad spectrum of biological activities. Compounds containing this moiety have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of functional groups such as the hydroxy group and the carboximidamide moiety can significantly influence the biological profile of the molecule. For instance, the hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the carboximidamide group can enhance solubility and metabolic stability.
The latest research on N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide has highlighted its potential as an intermediate in the synthesis of more complex pharmacophores. Studies have demonstrated that this compound can be readily modified through various chemical reactions, allowing for the creation of novel derivatives with tailored properties. These modifications can be guided by computational modeling and high-throughput screening techniques, which help identify promising candidates for further development.
The pharmacological evaluation of N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary in vivo studies have indicated that it may possess anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings are particularly encouraging given the increasing demand for new therapeutic strategies to combat multidrug-resistant bacteria and chronic inflammatory diseases.
The structural features of N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide, particularly the presence of the carboximidamide group, make it an attractive candidate for further exploration in drug design. This moiety has been shown to enhance binding affinity to biological targets by forming multiple hydrogen bonds and other non-covalent interactions. Moreover, the hydroxyl group can serve as a site for further functionalization, allowing for the creation of more complex molecular architectures.
In conclusion, N'-hydroxy-4H-1,2,4-triazole-3-carboximidamide (CAS No. 926241-76-1) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further exploration. As synthetic methodologies continue to advance, new derivatives of this compound are likely to be developed with enhanced pharmacological properties. The ongoing research into this molecule underscores its importance as a building block for novel therapeutic agents.
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